Cas no 34611-77-3 ( )

• Product Name: &nbsp
• CAS No: 34611-77-3
• MF: C₁₃H₂₄
• MW: 180.329664230347
• CID: 919380
• PubChem ID: 5358319
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[(Z)-hex-1-enyl]-2-methylcyclohexane
• NSC-244859
• NSC244859
• 34611-77-3
•  

• Inchi： 1S/C13H24/c1-3-4-5-6-10-13-11-8-7-9-12(13)2/h6,10,12-13H,3-5,7-9,11H2,1-2H3/b10-6-
• InChI Key： AOTSAWDDMPEWGA-POHAHGRESA-N
• SMILES： C1(C)CCCCC1/C=C\CCCC

Computed Properties

• Exact Mass: 180.18792
• Monoisotopic Mass: 180.187801
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.6

Experimental Properties

• Density: 0.851
• Boiling Point: 233.2°C at 760 mmHg
• Flash Point: 84.8°C
• Refractive Index: 1.497
• PSA: 0
• LogP: 4.55910